Cas no 2384166-11-2 (8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate)

• Product Name: 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate
• CAS No: 2384166-11-2
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 5378185
• Update Time: 2025-06-23

8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate

• Inchi： 1S/C13H18N4O4/c1-13(2,3)21-12(19)17-6-5-14-8-9(11(18)20-4)15-7-16-10(8)17/h7,14H,5-6H2,1-4H3
• InChI Key： GMGFSAQSQGUOJF-UHFFFAOYSA-N
• SMILES： N1=C2C(NCCN2C(OC(C)(C)C)=O)=C(C(OC)=O)N=C1

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.9±45.0 °C(Predicted)
• pka: 2.18±0.10(Predicted)

Additional information on 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate

8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate (CAS No. 2384166-11-2): A Comprehensive Overview

8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate (CAS No. 2384166-11-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pteridines, which are heterocyclic compounds with a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. The unique structure of 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate makes it a promising candidate for various therapeutic applications.

The chemical structure of 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate is characterized by a pteridine core with specific substituents that enhance its biological activity. The presence of the tert-butyl group at the 8-position and the methyl group at the 4-position contributes to its stability and solubility properties. These structural features are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disrupting fungal cell wall synthesis and inhibiting key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate has shown promising results in anticancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic properties of 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are essential for developing effective drug formulations for long-term therapeutic use.

To further enhance its therapeutic potential, ongoing research is focused on optimizing the delivery methods and formulation strategies for 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate. Nanotechnology-based approaches are being explored to improve drug delivery and reduce side effects. For example, encapsulating the compound in liposomes or nanoparticles can enhance its stability and target specificity.

The safety profile of 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate has been evaluated in preclinical studies using animal models. Results indicate that the compound is well-tolerated at therapeutic doses with minimal toxicity. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 8-(1,1-Dimethylethyl) 4-methyl 6,7-dihydro-4,8(5H)-pteridinedicarboxylate (CAS No. 2384166-11-2) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its potential applications in antifungal and anticancer therapies, as well as other areas where pteridine derivatives may offer significant benefits.